Cas no 1806-54-8 (Phosphoric acid,trioctyl ester)

Phosphoric acid,trioctyl ester Properties

Names and Identifiers

• Phosphoric acid,trioctyl ester
• trioctyl phosphate
• tri-n-Octylphosphate
• Tris(n-octyl) phosphate
• tri-n-octyl
• Octyl phosphate
• tri-n-octyl phosphate
• phosphoric acid trioctyl ester
• AKOS015899269
• SCHEMBL37521
• Tri-N-octyl phosphate
• CCRIS 4886
• EINECS 217-305-1
• Phosphoric acid, trioctyl ester
• 1806-54-8
• UNII-0LV8VW3YJZ
• DTXSID6026246
• 0LV8VW3YJZ
• AI3-05904
• NS00021772
• TRIOCTYL PHOSPHATE
• +Expand

• MDL： MFCD00015352
• InChIKey： WVPGXJOLGGFBCR-UHFFFAOYSA-N
• Inchi： 1S/C24H51O4P/c1-4-7-10-13-16-19-22-26-29(25,27-23-20-17-14-11-8-5-2)28-24-21-18-15-12-9-6-3/h4-24H2,1-3H3
• SMILES： CCCCCCCCOP(=O)(OCCCCCCCC)OCCCCCCCC

Computed Properties

• Exact Mass: 434.35273
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 24
• Monoisotopic Mass: 434.35249710g/mol
• Heavy Atom Count: 29
• Complexity: 311
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76
• Boiling Point: 230.5°C
• Melting Point: -73.8°C
• Color/Form: Colorless or light yellow transparent liquid.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: It is miscible with ethanol \ ether \ acetone \ benzene
• Density: 0.928